Cas no 20028-60-8 (6-Chloroquinolin-4-amine)

6-Chloroquinolin-4-amine is a chlorinated quinoline derivative with a molecular formula of C9H7ClN2. This heterocyclic compound features a chloro substituent at the 6-position and an amino group at the 4-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive sites enable further functionalization, facilitating the development of biologically active compounds, including potential antimicrobial and anticancer agents. The compound’s stability and well-defined structure make it suitable for use in cross-coupling reactions and as a building block for more complex quinoline-based scaffolds. It is typically supplied as a high-purity solid, ensuring consistency in research and industrial applications.

6-Chloroquinolin-4-amine structure

Product Name:6-Chloroquinolin-4-amine

CAS No:20028-60-8

MF:C₉H₇ClN₂

MW:178.618280649185

MDL:MFCD06658304

CID:252414

PubChem ID:601400

Update Time:2025-05-28

6-Chloroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

- 6-Chloroquinolin-4-amine
- 4-Amino-6-chloroquinoline
- 4-Quinolinamine,6-chloro-
- 6-Chloro-quinolin-4-ylamine
- 2-Naphthalenamine,6-chloro-(9CI)
- 4-Amino-6-chlorchinolin
- 6-Chlor-[2]naphthylamin
- 6-Chlor-[4]chinolylamin
- 6-Chlor-2-amino-naphthalin
- 6-Chlor-2-naphthylamin
- 6-Chlor-4-aminochinolin
- 6-Chlor-4-amino-chinolin
- 6-chloro-[2]naphthylamine
- 6-chloro-[4]quinolylamine
- 6-chloro-2-naphthylamine
- 6-chloronaphthalen-2-aMine
- 6-Chloro-4-quinolinamine #
- ANAOKPHXXDXCAL-UHFFFAOYSA-N
- MFCD06658304
- 103028-97-3
- 7,8-DIHYDRO-8-OXOADENOSINE-3:5-CYCLICMONOPHOSPHATE
- 2,4-Dichlorophenylcarbamoylphosphoramidic dichloride
- BDBM50571366
- AKOS000272107
- AB1047
- AS-44496
- FT-0678811
- EN300-237944
- QD1
- 4-Amino-6-chloroquinolin
- BB 0218956
- SB35153
- FT-0646992
- SCHEMBL21101482
- DTXSID201309388
- 20028-60-8
- F2156-0057
- CHEMBL4847851
- 6-Chloro-4(1H)-quinolinimine
- STK787841
- DB-066035
- BBL030589
- MDL： MFCD06658304
- Inchi： 1S/C9H7ClN2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-5H,(H2,11,12)
- InChI Key： ANAOKPHXXDXCAL-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(C=1)=C(C=CN=2)N

Computed Properties

Exact Mass: 178.02991
Monoisotopic Mass: 178.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Density: 1.363
Boiling Point: 366.8 °C at 760 mmHg
Flash Point: 175.7 °C
PSA: 38.91

6-Chloroquinolin-4-amine Security Information

HazardClass：IRRITANT

6-Chloroquinolin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A578605-25mg	4-Amino-6-chloroquinoline	20028-60-8		25mg	$ 50.00	2022-06-08
TRC	A578605-50mg	4-Amino-6-chloroquinoline	20028-60-8		50mg	$ 65.00	2022-06-08
TRC	A578605-250mg	4-Amino-6-chloroquinoline	20028-60-8		250mg	$ 135.00	2022-06-08
Chemenu	CM144602-1g	6-Chloro-quinolin-4-ylamine	20028-60-8	95%	1g	$68	2023-02-17
Chemenu	CM144602-5g	6-Chloro-quinolin-4-ylamine	20028-60-8	95%	5g	$200	2023-02-17
Apollo Scientific	OR926895-1g	4-Amino-6-chloroquinoline	20028-60-8	95%	1g	£225.00	2025-02-21
Apollo Scientific	OR926895-5g	4-Amino-6-chloroquinoline	20028-60-8	95%	5g	£655.00	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034667-500mg	6-Chloro-quinolin-4-ylamine	20028-60-8		500mg	1901CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0073-1g	6-Chloro-quinolin-4-ylamine	20028-60-8	96%	1g	381.62CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0073-5g	6-Chloro-quinolin-4-ylamine	20028-60-8	96%	5g	1127.9CNY	2021-05-08